Cas no 885523-83-1 (6-BROMO-3,4-(1H)INDAZOLE DICARBOXYLIC ACID)

• Product Name: 6-BROMO-3,4-(1H)INDAZOLE DICARBOXYLIC ACID
• CAS No: 885523-83-1
• MF: C₉H₅BrN₂O₄
• MW: 285.051001310349
• CID: 3031186
• PubChem ID: 24728415
• Update Time: 2025-04-21

6-BROMO-3,4-(1H)INDAZOLE DICARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-3,4-(1H)INDAZOLE DICARBOXYLIC ACID
• 6-bromo-1H-indazole-3,4-dicarboxylic acid
• 885523-83-1

• Inchi： 1S/C9H5BrN2O4/c10-3-1-4(8(13)14)6-5(2-3)11-12-7(6)9(15)16/h1-2H,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： IUYOTKXGPMUJMV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C2C(C(=O)O)=NNC=2C=1

Computed Properties

• Exact Mass: 283.94327Da
• Monoisotopic Mass: 283.94327Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 103Ų